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Abstract
Otophylloside O is a C21 steroidal glycoside isolated from the roots of Cynanchum

otophyllum. This document provides a comprehensive technical overview of Otophylloside O,

including its molecular characteristics. Due to the limited availability of research focused

specifically on Otophylloside O, this guide also presents representative experimental

protocols and potential signaling pathways based on studies of structurally similar C21

steroidal glycosides isolated from the same plant species. This information is intended to serve

as a valuable resource for researchers and scientists engaged in natural product chemistry,

drug discovery, and development, particularly in the areas of neuroprotection and oncology.

Molecular Profile of Otophylloside O
Otophylloside O belongs to the class of C21 steroidal glycosides, a group of natural products

known for their diverse biological activities. The fundamental molecular details of

Otophylloside O are summarized below.
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Property Value Source

Molecular Formula C56H84O20 [ChemFaces]

Molecular Weight 1077.25 g/mol [ChemFaces]

CAS Number 1326583-08-7 [ChemFaces]

Source Organism
Cynanchum otophyllum

Schneid.
[ChemFaces]

Plant Part Roots [ChemFaces]

Representative Experimental Protocols
The following protocols are based on methodologies reported for the isolation and biological

evaluation of C21 steroidal glycosides from Cynanchum otophyllum and are provided as a

guide for researchers working with Otophylloside O.

Isolation and Purification of C21 Steroidal Glycosides
This protocol outlines a general procedure for the extraction and isolation of C21 steroidal

glycosides from the roots of Cynanchum otophyllum.
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Dried and powdered roots of 
Cynanchum otophyllum

Extraction with 95% Ethanol

Concentration of the extract

Suspension in H2O and partitioning with 
Ethyl Acetate (EtOAc)

EtOAc fraction

Silica gel column chromatography

Gradient elution (e.g., CHCl3-MeOH)

Collection of fractions

Monitoring by Thin Layer Chromatography (TLC)

Further purification by preparative HPLC

Isolation of pure Otophylloside O
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Neuronal Stress
(e.g., PTZ)

↑ Bax/Bcl-2 ratio

↑ Cleaved PARP

↑ c-Fos

Otophylloside O

↓ Bax/Bcl-2 ratioinhibits

↓ Cleaved PARPinhibits

↓ c-Fos

inhibits

Apoptosis & Neuronal Injury

Neuronal Survival
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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